Cas no 2229356-51-6 (2-2-(methoxymethyl)oxan-2-ylacetonitrile)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylacetonitrile
• CAS No: 2229356-51-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6327113
• PubChem ID: 165701410
• Update Time: 2025-05-21

2-2-(methoxymethyl)oxan-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylacetonitrile
• 2229356-51-6
• 2-[2-(methoxymethyl)oxan-2-yl]acetonitrile
• EN300-1999450

• Inchi： 1S/C9H15NO2/c1-11-8-9(5-6-10)4-2-3-7-12-9/h2-5,7-8H2,1H3
• InChI Key： VNJYUKXHAVIQFK-UHFFFAOYSA-N
• SMILES： O1CCCCC1(CC#N)COC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylacetonitrile

Comprehensive Guide to 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile (CAS No. 2229356-51-6): Properties, Applications, and Market Insights

2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile (CAS No. 2229356-51-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This nitrile derivative, characterized by its unique oxane (tetrahydropyran) ring structure and methoxymethyl substituent, offers versatile reactivity, making it a valuable intermediate in modern synthetic chemistry. With the growing demand for high-purity chemical intermediates and custom synthesis building blocks, this compound has become increasingly relevant in both academic and industrial settings.

The molecular structure of 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile combines a tetrahydropyran ring with an acetonitrile moiety, creating a hybrid scaffold that is particularly useful for constructing complex molecular architectures. This structural feature aligns with current trends in fragment-based drug discovery and medicinal chemistry, where researchers are actively seeking novel heterocyclic frameworks to address challenges in drug bioavailability and target selectivity. The compound's balanced lipophilicity and hydrogen bonding capacity make it especially interesting for applications in CNS drug development and GPCR-targeted therapeutics.

From a synthetic perspective, 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile serves as a versatile precursor for various transformations. The nitrile group can be readily converted to carboxylic acids, amides, or amines, while the oxane ring provides a stable chiral environment for asymmetric synthesis. This dual functionality has made the compound particularly valuable in the development of chiral auxiliaries and asymmetric catalysts, addressing the pharmaceutical industry's growing need for enantioselective synthesis methods. Recent publications in green chemistry journals have highlighted its potential in atom-economical reactions and sustainable process development.

The commercial availability of 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile (CAS No. 2229356-51-6) has expanded significantly in recent years, driven by demand from contract research organizations and specialty chemical manufacturers. Market analysis indicates steady growth in the custom synthesis intermediates sector, with this compound being frequently requested for library synthesis and lead optimization projects. Quality specifications typically emphasize high HPLC purity (>98%) and rigorous control of residual solvents, reflecting the compound's use in sensitive pharmaceutical applications.

Analytical characterization of 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile typically involves a combination of NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy. The compound's stability profile has been well-documented, with studies showing excellent compatibility with common organic solvents and moderate stability under both acidic and basic conditions. These properties contribute to its utility in multistep synthesis and combinatorial chemistry approaches that are central to modern drug discovery workflows.

Looking toward future applications, researchers are exploring the use of 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The compound's structural features make it particularly suitable for developing bifunctional molecules that can simultaneously engage multiple biological targets. Additionally, its potential in material science applications, particularly in the development of functional polymers and liquid crystals, is currently under investigation by several academic research groups.

For laboratories working with 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile, proper handling procedures should be followed, including the use of standard personal protective equipment and adequate ventilation systems. While not classified as hazardous under standard regulations, the compound should be stored in airtight containers away from strong oxidizers and reducing agents to maintain its stability and purity over extended periods. These storage considerations are particularly important for users requiring long-term stability in their research applications.

The synthesis and application of 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile continue to evolve, with recent patent literature disclosing improved synthetic routes that emphasize catalytic methods and reduced environmental impact. As the chemical industry moves toward more sustainable practices, the development of greener synthetic pathways for valuable intermediates like this compound remains an active area of research. These advancements align with broader industry trends toward green chemistry principles and process intensification.

In conclusion, 2-(2-(Methoxymethyl)oxan-2-yl)acetonitrile (CAS No. 2229356-51-6) represents a compelling case study in the importance of specialty chemical intermediates in modern research and development. Its unique structural features, combined with versatile reactivity, position it as a valuable tool for chemists working across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in both academic and industrial chemistry for years to come.